4-Fluoro-2-1,2,3-triazol-2-yl-benzonitrile

• CAS No.: 869591-76-4
• Molecular Formula: C9H5FN4
• Molecular Weight: 188.16 g/mol
• IUPAC Name: 4-fluoro-2-(triazol-2-yl)benzonitrile
• InChI: InChI=1S/C9H5FN4/c10-8-2-1-7(6-11)9(5-8)14-12-3-4-13-14/h1-5H
• InChI Key: APCOZTPKAPXGEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)N2N=CC=N2)C#N

Description

4-Fluoro-2-1,2,3-triazol-2-yl-benzonitrile is a useful research compound. Its molecular formula is C9H5FN4 and its molecular weight is 188.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1H-1,2,3-triazole (3.5 g, 50.7 mmol) in THF (10 mL) and DMF (20 mL) was added portionwise, NaH (1.3 g, 51 mmol, 95%). The mixture was stirred at room temp for 30 min. Added to this was 2,4-difluorobenzonitrile (7.6 g, 55 mmol) and the mixture was stirred at 85° C. for 3 h. The white mixture was concentrated and purified by flash chromatography eluting with 0%-5%-10% EtOAc/hexane to give the title compound as white needles (0.34 g, 3% yield). 1H-NMR (300 MHz, CDCl3) δ: 7.92 (2H, s), 7.88-7.79 (2H, m), 7.19-7.12 (1H, m). LCMS [M+H]+ calcd for C9H6N4F: 189.05; found: 189.12.